Cas no 40995-43-5 (ethyl 5-formyl-1-phenyl-1H-pyrazole-4-carboxylate)

Ethyl 5-formyl-1-phenyl-1H-pyrazole-4-carboxylate is a versatile pyrazole-based intermediate widely used in organic synthesis and pharmaceutical research. Its key structural features include a formyl group at the 5-position and an ester moiety at the 4-position, making it a valuable precursor for the preparation of heterocyclic compounds, agrochemicals, and bioactive molecules. The phenyl substituent at the 1-position enhances stability and influences reactivity in cross-coupling and condensation reactions. This compound is particularly useful in constructing complex molecular frameworks due to its bifunctional reactivity, enabling modifications at both the aldehyde and ester groups. High purity and consistent quality ensure reliable performance in synthetic applications.
ethyl 5-formyl-1-phenyl-1H-pyrazole-4-carboxylate structure
40995-43-5 structure
Product Name:ethyl 5-formyl-1-phenyl-1H-pyrazole-4-carboxylate
CAS No:40995-43-5
MF:C13H12N2O3
MW:244.245983123779
MDL:MFCD29762675
CID:4651039
PubChem ID:12240770
Update Time:2025-06-11

ethyl 5-formyl-1-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 5-formyl-1-phenyl-, ethyl ester
    • ethyl 5-formyl-1-phenyl-1H-pyrazole-4-carboxylate
    • MDL: MFCD29762675
    • Inchi: 1S/C13H12N2O3/c1-2-18-13(17)11-8-14-15(12(11)9-16)10-6-4-3-5-7-10/h3-9H,2H2,1H3
    • InChI Key: WQOHUJHHYMVBTB-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C(C=O)=C(C(OCC)=O)C=N1

ethyl 5-formyl-1-phenyl-1H-pyrazole-4-carboxylate Pricemore >>

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Additional information on ethyl 5-formyl-1-phenyl-1H-pyrazole-4-carboxylate

Comprehensive Overview of Ethyl 5-Formyl-1-Phenyl-1H-Pyrazole-4-Carboxylate (CAS No. 40995-43-5)

Ethyl 5-formyl-1-phenyl-1H-pyrazole-4-carboxylate (CAS No. 40995-43-5) is a versatile pyrazole derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its formyl and ester functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure, combining a phenyl ring and a pyrazole core, makes it a valuable scaffold for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like ethyl 5-formyl-1-phenyl-1H-pyrazole-4-carboxylate has surged due to their role in developing antimicrobial agents and anticancer drugs. Researchers are particularly interested in its electrophilic properties, which facilitate nucleophilic substitution reactions for creating novel derivatives. This aligns with the growing trend of green chemistry, where efficient synthetic routes are prioritized to minimize environmental impact.

The compound’s CAS number 40995-43-5 is frequently searched in academic databases and patent filings, reflecting its industrial relevance. Users often inquire about its solubility, melting point, and spectroscopic data (e.g., NMR, IR), which are essential for quality control in large-scale production. Additionally, its compatibility with catalytic hydrogenation and cross-coupling reactions makes it a hotspot for organic synthesis enthusiasts.

From a commercial perspective, ethyl 5-formyl-1-phenyl-1H-pyrazole-4-carboxylate is often compared to similar pyrazole-4-carboxylate esters due to its cost-effectiveness and scalability. Suppliers emphasize its high purity grade (>98%) and stability under standard storage conditions, addressing common concerns about compound degradation. These attributes are critical for laboratories focusing on high-throughput screening or medicinal chemistry projects.

Emerging applications include its use in fluorescent probes and coordination chemistry, where the formyl group acts as a ligand for metal ions. This has sparked interest in fields like bioimaging and sensor development, further expanding its market potential. Discussions on platforms like ResearchGate often highlight its role in multicomponent reactions, a trending topic in synthetic methodology.

To optimize SEO, this content integrates high-traffic keywords such as "pyrazole synthesis", "CAS 40995-43-5 supplier", and "formylpyrazole applications". By addressing user queries about reaction mechanisms and safety data sheets (SDS), it caters to both academic and industrial audiences. The compound’s relevance to COVID-19 drug repurposing studies (e.g., as a protease inhibitor precursor) also aligns with current scientific discourse.

In summary, ethyl 5-formyl-1-phenyl-1H-pyrazole-4-carboxylate (CAS No. 40995-43-5) exemplifies the intersection of traditional organic chemistry and cutting-edge research. Its adaptability across disciplines ensures sustained interest, while its well-documented properties support reproducible science. Future studies may explore its biodegradability and structure-activity relationships, answering lingering questions in the scientific community.

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